Cas no 493042-94-7 (L-Phenylalanine,(4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-(1,1-dimethylethyl)-)

• Product Name: L-Phenylalanine,(4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-(1,1-dimethylethyl)-
• CAS No: 493042-94-7
• MF: C₂₂H₂₈N₂O₆S₂
• MW: 480.59752368927
• CID: 1520505
• Update Time: 2024-08-24

L-Phenylalanine,(4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,(4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-(1,1-dimethylethyl)-
• L-Phenylalanine, (4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-(1,1-dimethylethyl)- (9CI)

• Inchi： 1S/C22H28N2O6S2/c1-22(2,3)15-8-6-14(7-9-15)11-17(21(27)28)23-20(26)18-12-16(25)13-24(18)32(29,30)19-5-4-10-31-19/h4-10,16-18,25H,11-13H2,1-3H3,(H,23,26)(H,27,28)/t16-,17+,18+/m1/s1
• InChI Key： IRMSHPLCVCTLPU-SQNIBIBYSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(C(C)(C)C)C=C1)NC(=O)[C@@H]1C[C@@H](O)CN1S(C1SC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 480.13904

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• PSA: 124.01
• pka: 3.61±0.10(Predicted)